Cas no 18528-15-9 (4-Pyridinemethanol, a-(1-nitroethyl)-)

• Product Name: 4-Pyridinemethanol, a-(1-nitroethyl)-
• CAS No: 18528-15-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 226244
• PubChem ID: 222957
• Update Time: 2025-04-19

4-Pyridinemethanol, a-(1-nitroethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanol, a-(1-nitroethyl)-
• 2-nitro-1-pyridin-4-ylpropan-1-ol
• NSC10061
• DTXSID80278785
• 2-Nitro-1-pyridin-4-yl-propan-1-ol
• SCHEMBL4703227
• NSC-10061
• NSC 10061
• 18528-15-9
• YOUCQKLKZIYXHO-UHFFFAOYSA-N

• Inchi： 1S/C8H10N2O3/c1-6(10(12)13)8(11)7-2-4-9-5-3-7/h2-6,8,11H,1H3
• InChI Key： YOUCQKLKZIYXHO-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1)C(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.069
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 363.8°C at 760 mmHg
• Flash Point: 173.8°C
• Refractive Index: 1.555
• PSA: 78.94000
• LogP: 1.30340